Cas no 1804484-92-1 (3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine
• CAS No: 1804484-92-1
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 4922561
• Update Time: 2025-06-20

3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C7H5ClF3N/c8-3-4-5(9)1-2-12-6(4)7(10)11/h1-2,7H,3H2
• InChI Key： NGNQMJFBXDXIOI-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CN=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine

3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine: A Comprehensive Overview

3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine (CAS No. 1804484-92-1) is a multifunctional compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a difluoromethyl group, and a fluorine atom on the pyridine ring. These functionalities contribute to its versatility and potential applications in various scientific and industrial domains.

The chloromethyl group in 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine is a reactive site that can undergo nucleophilic substitution reactions, making it an excellent precursor for the synthesis of more complex molecules. This property is particularly valuable in the development of novel pharmaceuticals and agrochemicals. Recent studies have shown that compounds with a chloromethyl group can be efficiently converted into biologically active derivatives through various synthetic transformations.

The presence of the difluoromethyl group in 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine imparts unique electronic and steric properties to the molecule. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, which are crucial factors in drug design. Research has demonstrated that the difluoromethyl moiety can significantly enhance the potency and selectivity of drug candidates, making it an attractive functional group for medicinal chemists.

The fluorine atom on the pyridine ring further contributes to the overall stability and reactivity of 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine. Fluorination of heterocyclic systems has been shown to improve their binding affinity to biological targets, thereby enhancing their therapeutic potential. This is particularly relevant in the development of drugs targeting G protein-coupled receptors (GPCRs) and other important biological targets.

In the context of pharmaceutical research, 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine has been explored as a key intermediate in the synthesis of several promising drug candidates. For instance, it has been used in the development of inhibitors for specific enzymes involved in disease pathways, such as kinases and proteases. These inhibitors have shown promising results in preclinical studies, demonstrating significant efficacy against various diseases, including cancer and neurodegenerative disorders.

Beyond its applications in drug discovery, 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine has also found utility in other areas of chemical research. In materials science, it has been utilized as a building block for the synthesis of functional polymers with unique properties. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For example, catalytic methods using transition metals have been developed to improve the selectivity and yield of key intermediates in the synthesis pathway.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine (CAS No. 1804484-92-1) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for further research and development, particularly in the fields of medicinal chemistry and materials science. As ongoing research continues to uncover new possibilities for its use, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these areas.